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Compound of Interest

Compound Name: Acetic acid, (hydroxyimino)-, (Z)-

Cat. No.: B12441912

Technical Support Center: (Z)-2-
(hydroxyimino)acetic acid

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the common pitfalls in handling and disposing of (Z2)-2-
(hydroxyimino)acetic acid, also known as glyoxylic acid oxime.

Frequently Asked Questions (FAQSs)

Q1: What are the primary stability concerns with (Z)-2-(hydroxyimino)acetic acid?

Al: (Z2)-2-(hydroxyimino)acetic acid has several stability concerns. It is thermally sensitive and
decomposes at temperatures above 160°C without melting.[1] The compound is also
hygroscopic, readily absorbing moisture from the air, and is susceptible to oxidation, especially
when not stored under an inert atmosphere.[1] Additionally, acidic conditions can cause it to
tautomerize into its nitroso form.[1]

Q2: What are the main safety hazards associated with (Z)-2-(hydroxyimino)acetic acid?

A2: The primary safety hazards include irritation to the skin, eyes, and respiratory tract.[2]
Inhalation may lead to respiratory irritation, and direct contact can cause skin and eye irritation.
[2] Although the toxicological properties have not been fully investigated, it is recommended to
handle this compound with care, using appropriate personal protective equipment (PPE).[2]
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Q3: How should (Z)-2-(hydroxyimino)acetic acid be properly stored?

A3: To ensure its stability, (Z)-2-(hydroxyimino)acetic acid should be stored in a tightly sealed
container in a cool, dry, and well-ventilated area.[2] It is also advisable to store it under an inert
atmosphere to prevent oxidation and moisture absorption.[1][3]

Q4: What are some common impurities found in (Z2)-2-(hydroxyimino)acetic acid?

A4: Common impurities can arise from the synthesis process. For instance, when synthesized
from glyoxylic acid and hydroxylamine hydrochloride, impurities such as oxalic acid and glycolic
acid may be present from the glyoxylic acid raw material.[4]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Unexpected reaction or

decomposition

Thermal instability

Ensure the reaction
temperature is kept below the
decomposition temperature of
160°C.[1] Monitor the reaction
temperature closely, especially

during exothermic processes.

Incompatible reagents

Avoid strong oxidizing agents,
strong acids, and strong
bases. Consult the Safety Data
Sheet (SDS) for a
comprehensive list of

incompatible materials.[5][6]

Low product yield

Degradation of starting

material

Use fresh (Z2)-2-
(hydroxyimino)acetic acid. Due
to its hygroscopic and
oxidative nature, prolonged
storage can lead to

degradation.[1]

Improper reaction conditions

Optimize reaction parameters
such as temperature, pH, and
solvent. Acidic conditions can

lead to tautomerization.[1]

Difficulty in handling the solid

Hygroscopicity

Handle the compound in a dry
environment, such as a glove
box, or under a stream of inert

gas. Store in a desiccator.[1][3]

Inconsistent analytical results

Presence of impurities

Purify the compound before
use, for example, by
recrystallization, if impurities
from the synthesis are

suspected.[4]
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Quantitative Data Summary

Property Value Source
Molecular Formula C2H3NOs [11[7]
Molecular Weight 89.05 g/mol [11[7]
Melting Point 162-164°C (decomposes) [1]

pKa ~2.3 [1]

Experimental Protocols
Protocol 1: General Handling of (Z)-2-
(hydroxyimino)acetic acid

o Preparation: Work in a well-ventilated fume hood. Ensure an eyewash station and safety
shower are readily accessible.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[2]

e Handling:
o Minimize the generation of dust.[2]
o Use a spatula to handle the solid.

o If possible, handle in an inert atmosphere (e.g., a glove box with nitrogen or argon) to
prevent moisture absorption and oxidation.[1]

o Keep the container tightly closed when not in use.[2]

o Cleaning: Clean any spills immediately by sweeping or vacuuming the material into a
suitable disposal container.[2] Wash the affected area thoroughly.

Protocol 2: Disposal of (Z)-2-(hydroxyimino)acetic acid
Waste
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» Waste Collection: Collect all waste containing (Z)-2-(hydroxyimino)acetic acid, including
unused product and contaminated materials, in a clearly labeled, sealed container.

e Incompatible Waste Streams: Do not mix with strong oxidizing agents, strong acids, or strong
bases in the same waste container to avoid potentially hazardous reactions.

» Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal
company. Follow all local, state, and federal regulations for chemical waste disposal.
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Caption: Workflow for safe handling of (Z)-2-(hydroxyimino)acetic acid.
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Caption: Decision tree for the disposal of (Z)-2-(hydroxyimino)acetic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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